POSS with eight imidazolium iodide arms for efficient solid-state dye-sensitized solar cells†
Chemical Communications Pub Date: 2013-12-16 DOI: 10.1039/C3CC48615J
Abstract
Polyhedral oligomeric silsesquioxane functionalized with eight imidazolium iodide arms has been designed and synthesized for use as solid-state electrolytes in solid-state dye-sensitized solar cells, which exhibits a power conversion efficiency of 7.11% under one sun illumination and good long-term stability under one sun soaking.
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